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Compound of Interest

[2-(4-Chlorophenyl)ethyl](3-

Compound Name:
methylbutan-2-yl)amine

CAS No.: 1036589-80-6

Cat. No.: B1461440

Get Quote

Executive Summary

2-(4-Chlorophenyl)ethylamine (CAS 156-41-2), also known as 4-chlorophenethylamine, is a
critical primary amine building block in medicinal chemistry. It serves as a scaffold for dopamine
receptor ligands, isoalloxazine derivatives for Alzheimer’s therapy, and various psychotropic
agents. Despite its structural simplicity, this compound exhibits significant sensitivity to
atmospheric carbon dioxide and moisture. Improper storage leads to the formation of insoluble
carbamate salts, compromising stoichiometric accuracy in sensitive catalytic cross-couplings.
This guide outlines a rigorous protocol for the inert storage and handling of 2-(4-
Chlorophenyl)ethylamine to ensure high-fidelity experimental results in drug discovery

workflows.

Physicochemical Profile & Safety Assessment

2.1 Chemical Identity & Properties
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Property Specification

CAS Number 156-41-2

Molecular Formula CsH10CIN

Molecular Weight 155.62 g/mol

Appearance Colorless to pale yellow liquid

Density 1.112 g/mL at 25 °C

Boiling Point 240-245 °C (atm); 60—65 °C (0.1 mmHg)
pKa ~9.5 (Conjugate acid)

| Solubility | Soluble in DCM, MeOH, DMSO; Slightly soluble in water |[1]

2.2 Hazard Classification (GHS) Note: While some vendors classify this as an Irritant (Category
2), primary amines of this weight often exhibit corrosive properties upon prolonged contact.
This protocol mandates handling standards for Corrosive substances to ensure maximum
safety.

Skin Corrosion/Irritation: Category 1B (Treat as Corrosive)

Serious Eye Damage: Category 1

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life)

Critical Storage Protocol: The Inert Atmosphere
Imperative

3.1 The Degradation Mechanism: "The Carbonate Trap" The primary failure mode for 2-(4-
Chlorophenyl)ethylamine storage is aerial oxidation and carbamate formation. Primary amines
are nucleophilic; they react rapidly with atmospheric CO:z to form carbamic acid, which
immediately reacts with another equivalent of amine to form a stable, solid ammonium
carbamate salt.
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o Observation: Clear liquid turns cloudy or develops a white crust around the cap.

o Consequence: The effective molarity of the liquid decreases, leading to under-loading of
reagents in synthesis and failed stoichiometry.
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Figure 1: Mechanism of amine degradation upon exposure to air. The formation of the
carbamate salt is the primary cause of purity loss.

3.2 Storage Specifications

o Atmosphere:Strictly Inert (Argon or Nitrogen). Argon is preferred due to its higher density,
forming a "blanket" over the liquid surface.

o Temperature:2°C to 8°C. Refrigeration slows the kinetics of oxidation and side-reactions.

o Container: Amber glass vials with Teflon-lined (PTFE) septa caps. Avoid standard
polyethylene caps which are permeable to CO2z over time.

e Secondary Containment: Store the vial inside a desiccator or a sealed jar containing
desiccant (e.g., Drierite) and an oxygen scavenger sachet.

Handling & Transfer Protocol

Objective: Transfer the liquid reagent from the stock bottle to the reaction vessel without
breaking the inert atmosphere chain.

4.1 Required Equipment
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e Schlenk line or Nitrogen balloon setup.

» Oven-dried glass syringe with a long stainless steel needle (deflected tip preferred).
o Septum-sealed reaction vessel (purged).

4.2 Step-by-Step Syringe Transfer Technique

o Purge: Ensure the stock bottle of 2-(4-Chlorophenyl)ethylamine is sealed with a septum and
under positive inert gas pressure.

e Prepare Syringe: Flush the syringe 3 times with dry Nitrogen/Argon.
e Penetrate: Insert the needle through the stock bottle septum.

e Pressure Equalization: If not using a Schlenk line, inject a volume of inert gas equal to the
volume of liquid you intend to withdraw to prevent creating a vacuum.

o Withdraw: Tilt the bottle and withdraw the required volume. Tip: Draw slightly more than
needed, then push back the excess to remove bubbles.

o Transfer: Immediately transfer the needle to the pre-purged reaction vessel septum and
inject.

o Seal: Parafilm the stock bottle cap immediately after use.
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Figure 2: Lifecycle workflow for maintaining reagent integrity from receipt to reaction.
Emergency & Disposal Procedures
5.1 Spill Management

e Small Spills (<10 mL): Absorb with vermiculite or dry sand. Do not use sawdust
(combustible). Neutralize the area with a dilute weak acid (e.g., 5% acetic acid) to convert
the amine to a non-volatile salt, then clean with soap and water.
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o Large Spills: Evacuate the area. Personnel must wear full-face respirators with amine-
specific cartridges (Type K).

5.2 Exposure Response

» Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for
15 minutes. Amines adhere strongly to skin; water alone may not suffice immediately.

e Eye Contact: Rinse for 15 minutes, lifting eyelids. Do not neutralize with acid; this causes
exothermic damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2-(4-7 0077 = Z)L)TFILT 2 2 98% | Sigma-Aldrich [sigmaaldrich.com]

o 2. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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